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Compound of Interest

Compound Name: Apricitabine

Cat. No.: B1667567 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

Apricitabine is an experimental nucleoside reverse transcriptase inhibitor (NRTI) that has

been studied for the treatment of HIV infections.[1][2] As with any investigational compound,

proper handling and disposal are paramount to ensure laboratory safety and environmental

protection. This guide provides a procedural, step-by-step approach to the safe disposal of

apricitabine in a laboratory setting.

Chemical and Physical Properties of Apricitabine
A summary of key quantitative data for apricitabine is presented below. This information is

crucial for a comprehensive understanding of the compound's characteristics.

Property Value Source

Molecular Formula C₈H₁₁N₃O₃S [1][3]

Molar Mass 229.26 g/mol [1][3]

Melting Point 136 - 140 °C [4]

Solubility Soluble in water [4]

Appearance White to off-white solid [4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1667567?utm_src=pdf-interest
https://www.benchchem.com/product/b1667567?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Apricitabine
https://en.wikipedia.org/wiki/Apricitabine
https://www.benchchem.com/product/b1667567?utm_src=pdf-body
https://www.benchchem.com/product/b1667567?utm_src=pdf-body
https://www.benchchem.com/product/b1667567?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Apricitabine
https://precision.fda.gov/ginas/app/ui/substances/a0f4fdad-a1c3-4968-ae8c-f4e5913e6ae7
https://pubchem.ncbi.nlm.nih.gov/compound/Apricitabine
https://precision.fda.gov/ginas/app/ui/substances/a0f4fdad-a1c3-4968-ae8c-f4e5913e6ae7
https://www.fishersci.com/store/msds?partNumber=AC462070050&productDescription=EMTRICITABINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC462070050&productDescription=EMTRICITABINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC462070050&productDescription=EMTRICITABINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols: Disposal Procedures
While specific disposal instructions for apricitabine are not readily available, general best

practices for the disposal of non-hazardous pharmaceutical waste in a laboratory or research

setting should be followed. The Safety Data Sheet (SDS) for apricitabine indicates that the

substance is not classified as hazardous according to the Globally Harmonized System (GHS).

[5] However, it explicitly states to prevent its entry into sewers, surface water, or ground water.

[5]

Step-by-Step Disposal Guidance:

Consult Institutional Guidelines: Before proceeding with any disposal method, the first and

most critical step is to contact your institution's Environmental Health and Safety (EHS)

department.[6] They will provide specific procedures based on local, state, and federal

regulations.

Waste Identification: Based on the available safety data, apricitabine is not considered a

hazardous waste under the Resource Conservation and Recovery Act (RCRA).[5] However,

EHS should confirm this classification.

Segregation of Waste:

Do not mix apricitabine waste with hazardous chemical waste unless directed to do so by

EHS.

Segregate solid waste (e.g., contaminated personal protective equipment, weighing

papers) from liquid waste.

Containment:

Solid Waste: Place all solid waste contaminated with apricitabine into a designated,

clearly labeled, and sealed container.

Unused or Expired Compound: The pure compound should be kept in its original or a

suitable, tightly sealed container. Label the container clearly as "Apricitabine for

Disposal."
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Liquid Waste: For solutions containing apricitabine, use a dedicated and labeled waste

container. Do not pour any apricitabine-containing solutions down the drain.[5]

Disposal Pathway:

For non-hazardous pharmaceutical waste, the recommended disposal method is typically

incineration through a licensed waste management vendor.[7][8][9]

Your EHS department will coordinate the pickup and disposal with an approved vendor.[6]

Decontamination:

Wipe down all surfaces and equipment that have come into contact with apricitabine
using an appropriate cleaning agent.

Dispose of all cleaning materials (e.g., wipes, paper towels) as solid waste contaminated

with apricitabine.

Documentation: Maintain a record of the amount of apricitabine designated for disposal, the

date, and the responsible personnel. This is good laboratory practice and may be required by

your institution.

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

apricitabine in a laboratory setting.
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Caption: Workflow for the safe disposal of apricitabine in a research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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